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Compound of Interest

Compound Name: 2-Bromodecanoic acid

Cat. No.: B1670069

An In-Depth Technical Guide to the Physical Properties of 2-Bromodecanoic Acid

Introduction

2-Bromodecanoic acid (also known as a-bromocapric acid) is a halogenated fatty acid
derivative of significant interest in organic synthesis. As a derivative of decanoic acid, it
features a ten-carbon aliphatic chain, with a bromine atom substituted at the alpha-carbon (C2)
position. This alpha-halogenation imparts unique reactivity, making it a valuable building block
and intermediate in the synthesis of more complex organic molecules, including
pharmaceuticals and specialty chemicals[1][2].

For researchers, scientists, and drug development professionals, a thorough understanding of
the fundamental physical properties of 2-Bromodecanoic acid is paramount. Properties such
as melting and boiling points dictate the conditions required for its storage, handling,
purification, and reaction setup. Inaccurate thermal data can lead to failed experiments, product
degradation, and safety hazards. This guide provides a detailed examination of the melting and
boiling points of 2-Bromodecanoic acid, grounded in established experimental data and
theoretical principles. It further outlines authoritative, step-by-step protocols for the empirical
determination of these critical parameters.

Core Physical and Chemical Properties

The introduction of a bromine atom on the alpha-carbon significantly influences the
physicochemical characteristics of the parent decanoic acid. The high atomic mass and
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electronegativity of bromine increase the molecule's overall molecular weight and introduce a
stronger dipole moment, affecting intermolecular forces. A summary of its key properties is
presented below.

Property Value Source(s)
CAS Number 2623-95-2 [11[2][3][4]
Molecular Formula C10H19BrO2 [1112]
Molecular Weight 251.16 g/mol [1][2]
Appearance Liquid [2]

Melting Point 2-4°C [11[5]

. , 116-118 °C at 0.05 mmHg
Boiling Point [11[3][4]
(Torr)

159-161 °C at 3 mmHg (Torr) [5]

Density 1.21 g/mL at 20 °C [1][3]14]

Refractive Index (n20/D) 1.471 [11[3]

Section 1: Melting Point Analysis and Determination

The melting point of a compound is the temperature at which it transitions from a solid to a
liquid state at atmospheric pressure. For fatty acids, this property is sensitive to chain length,
saturation, and the presence of substituents.

Authoritative Data and Structural Interpretation

Reported values for the melting point of 2-Bromodecanoic acid are in the range of 2-4°C[1]
[5]. The low melting point indicates that at standard room temperature (~20-25°C), the
compound exists as a liquid[2]. The presence of the bulky, electronegative bromine atom at the
C2 position disrupts the uniform packing that is characteristic of saturated fatty acid crystals.
This disruption of the crystal lattice leads to weaker intermolecular van der Waals forces
compared to an unsubstituted long-chain fatty acid of similar size, resulting in a lower melting
point.
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Variations in reported melting points, though minor, can often be attributed to differences in
sample purity. Even small amounts of impurities can cause a depression and broadening of the
melting point range[6].

Experimental Protocol: Melting Point Determination via
Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a highly sensitive thermoanalytical technique that
provides more accurate and reproducible melting point data than traditional capillary
methods[7][8]. It measures the difference in heat flow required to increase the temperature of a
sample and a reference as a function of temperature.

Core Principle: A phase transition, such as melting, is an endothermic process that requires an
input of energy (latent heat of fusion). The DSC instrument detects this as an increase in heat
flow to the sample relative to the inert reference, producing a characteristic peak on the
thermogram. The peak maximum is typically reported as the melting point[8].

Step-by-Step Methodology:
e Sample Preparation:

o Accurately weigh 2-5 mg of high-purity 2-Bromodecanoic acid into an aluminum DSC
pan.

o Causality: A small sample mass ensures thermal equilibrium and minimizes temperature
gradients within the sample.

o Hermetically seal the pan to prevent any loss of material through evaporation, especially
given the compound's potential volatility.

e |nstrument Calibration:

o Calibrate the DSC instrument for temperature and enthalpy using certified reference
materials (e.g., indium, tin).

o Trustworthiness: Calibration is a self-validating step that ensures the accuracy and
reliability of the temperature axis and heat flow measurements.
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e Thermal Program:

o

Equilibrate the sample at a temperature well below the expected melting point (e.qg.,
-20°C).

o Ramp the temperature at a controlled, linear rate. A standard rate is 5-10°C/min.

o Expertise: A slower heating rate provides better resolution of the melting transition but may
result in broader peaks. A faster rate sharpens the peak but can introduce a thermal lag,
artificially elevating the measured melting point. A rate of 5°C/min offers a good balance
for this type of compound.

[e]

Continue heating to a temperature well above the completion of the melt (e.g., 30°C).
e Data Analysis:

o Record the heat flow as a function of temperature.

o The resulting thermogram will show a peak corresponding to the melting event.

o Determine the onset temperature (the intersection of the baseline and the leading edge of
the peak) and the peak temperature. The peak temperature is commonly reported as the
melting point[8].

Workflow Visualization: DSC Melting Point
Determination

The logical flow for determining the melting point via DSC is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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